Cas no 61955-97-3 (3-Pentanone, 1,5-bis[4-(dimethylamino)phenyl]-)

• Product Name: 3-Pentanone, 1,5-bis[4-(dimethylamino)phenyl]-
• CAS No: 61955-97-3
• MF: C₂₁H₂₈N₂O
• MW: 324.459825515747
• CID: 462555
• PubChem ID: 12328930
• Update Time: 2025-04-19

3-Pentanone, 1,5-bis[4-(dimethylamino)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 3-Pentanone, 1,5-bis[4-(dimethylamino)phenyl]-
• 1,5-bis[4-(dimethylamino)phenyl]pentan-3-one
• DTXSID80490162
• 61955-97-3

• Inchi： 1S/C21H28N2O/c1-22(2)19-11-5-17(6-12-19)9-15-21(24)16-10-18-7-13-20(14-8-18)23(3)4/h5-8,11-14H,9-10,15-16H2,1-4H3
• InChI Key： ITXMFRIMWIQLKM-UHFFFAOYSA-N
• SMILES： O=C(CCC1C=CC(=CC=1)N(C)C)CCC1C=CC(=CC=1)N(C)C

Computed Properties

• Exact Mass: 324.22034
• Monoisotopic Mass: 324.220163521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• PSA: 23.55